Cas no 2097984-24-0 (4-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)cyclohexane-1-carboxylic acid)

• Product Name: 4-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)cyclohexane-1-carboxylic acid
• CAS No: 2097984-24-0
• MF: C₁₃H₂₃NO₂S
• MW: 257.392222642899
• CID: 5726892
• PubChem ID: 121203613
• Update Time: 2023-10-27

4-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[methyl(thian-4-yl)amino]cyclohexane-1-carboxylic acid
• 2097984-24-0
• AKOS026711865
• F1907-7516
• 4-(methyl(tetrahydro-2H-thiopyran-4-yl)amino)cyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 4-[methyl(tetrahydro-2H-thiopyran-4-yl)amino]-

• Inchi： 1S/C13H23NO2S/c1-14(12-6-8-17-9-7-12)11-4-2-10(3-5-11)13(15)16/h10-12H,2-9H2,1H3,(H,15,16)
• InChI Key： HRKMPYIYFXQKNW-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N(C)C1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 257.14495015g/mol
• Monoisotopic Mass: 257.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 418.6±45.0 °C(Predicted)
• pka: 4.36±0.10(Predicted)